2-chloro-N-(3-nitrophenyl)-3-phenylacrylamide

• IUPAC Name: (E)-2-chloro-N-(3-nitrophenyl)-3-phenylprop-2-enamide
• InChI: InChI=1S/C15H11ClN2O3/c16-14(9-11-5-2-1-3-6-11)15(19)17-12-7-4-8-13(10-12)18(20)21/h1-10H,(H,17,19)/b14-9+
• InChI Key: MHWUKFSDBOTDHF-NTEUORMPSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=C(C(=O)NC2=CC(=CC=C2)[N+](=O)[O-])Cl
• Isomeric SMILES: C1=CC=C(C=C1)/C=C(\C(=O)NC2=CC(=CC=C2)[N+](=O)[O-])/Cl
• Molecular Formula: C15H11ClN2O3
• Molecular Weight: 302.71 g/mol

Description

Synthesis Analysis

• A study on related compounds includes the synthesis and structural characterization of various nitrophenyl derivatives, providing insights into the methods and conditions for synthesizing similar compounds (Kolev & Angelov, 2008).

Molecular Structure Analysis

• Analysis of compounds with similar structures reveals important aspects of their molecular geometry. For example, an investigation into the structures of isomeric chloro-N-nitrophenyl derivatives demonstrates the formation of chains and rings due to hydrogen bonding, indicative of complex molecular interactions (de Souza et al., 2005).

Chemical Reactions and Properties

• The properties and reactivity of compounds containing nitrophenyl groups have been extensively studied, revealing how substituents like chloro and nitro groups influence chemical behavior. For example, a study on pyrrole 2,5-diamide clefts with nitrophenyl groups shows deprotonation reactions in certain conditions (Camiolo et al., 2003).

Physical Properties Analysis

• The physical properties of similar compounds can be characterized by spectroscopic techniques, as seen in studies involving 4-chloro-N-(2-nitrophenyl) derivatives, where spectroscopic analysis provides detailed insights into the physical characteristics (He et al., 2014).

Chemical Properties Analysis

• The chemical properties of related compounds have been investigated through various analyses, such as vibrational and electronic transition studies. These studies often use density functional theory (DFT) and other computational methods to predict and analyze the chemical behavior of the compounds (Asiri et al., 2011).

Mechanism of Action

The substance possibly acts on penicillin-binding protein, promoting cell lysis.

Safety and Hazards

The analysis of cytotoxicity and mutagenicity of 2-chloro-N-(4-fluoro-3-nitrophenyl)acetamide shows favorable results for future in vivo toxicological tests.

Future Directions

The substance has shown good potential against K. pneumoniae and the presence of the chloro atom improves this activity, stabilizing the molecule in the target enzyme at the site. This indicates that it could be a viable candidate for a new antibacterial drug.